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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical and chemical
properties of Acephate-d6, a deuterated isotopologue of the organophosphate insecticide
Acephate. This document details experimental protocols for the determination of its key
characteristics and presents its role in various analytical and research applications.

Core Physical and Chemical Properties

Acephate-d6, with the IUPAC name N-(methoxy(trideuteriomethoxy)-
sulfanylphosphoryl)acetamide, is a valuable internal standard for the quantitative analysis of
Acephate in various matrices due to its similar chemical behavior and distinct mass
spectrometric signature. While specific experimental data for some physical properties of the
deuterated form are not extensively published, the properties of its non-deuterated counterpart,
Acephate, serve as a reliable reference.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Acephate-d6 and
Acephate.
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Property Value (Acephate-d6) Reference
CAS Number 2109699-73-0 [1]
Molecular Formula CaHaDeNOsPS [1]
Molecular Weight 189.20 g/mol [1]

Exact Mass 189.0496 u [1]

Physical Form Solid, White N/A
Property Value (Acephate) Reference
CAS Number 30560-19-1 [2]
Molecular Formula C4H10NOsPS

Molecular Weight 183.17 g/mol

Melting Point 88-90 °C

Boiling Point Decomposes before boiling N/A
Solubility in Water 790 g/L at 20 °C

Vapor Pressure 2.26 x 106 Pa at 24 °C N/A

Appearance Colorless to white solid

Experimental Protocols
Synthesis of Acephate-d6

A common synthetic route to Acephate involves the acetylation of methamidophos. The
synthesis of Acephate-d6 would follow a similar pathway, utilizing a deuterated methylating
agent in the synthesis of the methamidophos precursor.

Exemplary Synthesis of Acephate (for reference):

¢ Reaction: O,0-dimethyl thiophosphoryl amide is isomerized and then acetylated with acetic
anhydride.
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e Procedure Outline:

o

Methamidophos and a suitable solvent (e.g., trichloromethane) are added to a reactor.

[¢]

Acetyl chloride is added dropwise at a controlled temperature (e.g., 40-50 °C) under
vacuum.

[¢]

The reaction mixture is stirred until the reaction is complete.

o

The product is isolated through precipitation, crystallization, and filtration.

For the synthesis of Acephate-d6, deuterated O,S-dimethyl phosphoramidothioate would be
used as the starting material.

Determination of Melting Point

The melting point of a solid organophosphorus compound like Acephate-d6 can be determined
using a capillary melting point apparatus.

Protocol:

A small, finely powdered sample of Acephate-d6 is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute).

The temperature at which the first liquid appears and the temperature at which the entire
sample becomes liquid are recorded as the melting point range.

Determination of Solubility

The solubility of Acephate-d6 in water can be determined using the shake-flask method.
Protocol:

e An excess amount of Acephate-d6 is added to a known volume of deionized water in a
flask.
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e The flask is sealed and agitated at a constant temperature (e.g., 20 °C) for an extended
period (e.g., 24 hours) to ensure equilibrium is reached.

e The solution is then filtered or centrifuged to remove any undissolved solid.

e The concentration of Acephate-d6 in the saturated aqueous solution is determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography-Mass Spectrometry (GC-MS).

Spectral Data
Mass Spectrometry

The mass spectrum of Acephate-d6 is crucial for its use as an internal standard. The key
feature is a molecular ion peak at an m/z value that is 6 units higher than that of unlabeled
Acephate, corresponding to the six deuterium atoms.

o Expected Molecular lon (M+) for Acephate-d6: m/z 189

e Expected Molecular lon (M+) for Acephate: m/z 183

NMR Spectroscopy

While specific experimental spectra for Acephate-d6 are not readily available in public
databases, the expected proton (*H) and carbon-13 (133C) NMR spectra can be inferred from the
structure and the known effects of deuterium substitution.

e 1H NMR: The *H NMR spectrum of Acephate-d6 would be significantly simplified compared
to Acephate. The signals corresponding to the two methyl groups in Acephate would be
absent in the 'H NMR spectrum of Acephate-d6 due to the replacement of protons with
deuterium. A singlet corresponding to the acetyl methyl group would be expected.

e 13C NMR: In the 13C NMR spectrum of Acephate-d6, the carbons of the two deuterated
methyl groups would exhibit characteristic splitting patterns due to coupling with deuterium
(spin I=1). The signals would appear as multiplets (septets for -CDs). The chemical shifts
would be slightly upfield compared to the corresponding signals in Acephate due to the
isotopic effect.
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Mode of Action and Metabolic Pathway

Acephate is a systemic insecticide that functions as an acetylcholinesterase (AChE) inhibitor.
However, Acephate itself is a relatively weak inhibitor. Its primary toxicological effect is due to
its metabolic conversion to methamidophos, which is a much more potent AChE inhibitor.

Methamidophos
(Potent Inhibitor)

ibits | Acetylcholinesterase
(AChE)

Click to download full resolution via product page

Caption: Metabolic activation of Acephate to Methamidophos and subsequent inhibition of
Acetylcholinesterase.

The inhibition of AChE by methamidophos leads to the accumulation of the neurotransmitter
acetylcholine in the synaptic cleft, causing continuous nerve impulse transmission, which
ultimately results in paralysis and death of the insect.

Experimental Protocol: Acetylcholinesterase Inhibition
Assay

The inhibitory effect of Acephate and its metabolites on AChE activity can be determined using
the Ellman method.

Protocol Outline:

o Reagent Preparation: Prepare phosphate buffer, 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)
solution, acetylthiocholine iodide (ATCI) solution, AChE solution, and a stock solution of the
inhibitor (Acephate or Methamidophos).
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e Reaction Setup: In a 96-well plate, add buffer, the inhibitor at various concentrations, and the
AChE solution. A control well without the inhibitor is also prepared.

e Pre-incubation: Incubate the plate to allow the inhibitor to interact with the enzyme.
» Reaction Initiation: Add DTNB and then ATCI to start the reaction.

o Measurement: Measure the absorbance at 412 nm kinetically using a microplate reader. The
rate of color change is proportional to the AChE activity.

o Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and
determine the 1Cso value (the concentration of inhibitor that causes 50% inhibition of the
enzyme activity).

Experimental Workflow: Isotope Dilution Mass
Spectrometry

Acephate-d6 is primarily used as an internal standard in isotope dilution mass spectrometry
(IDMS) for the accurate quantification of Acephate in complex matrices such as food, water,
and biological samples.
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Sample Collection
(e.g., vegetable, water, urine)

Spiking with known amount

of Acephate-d6 (Internal Standard)

Sample Extraction
(e.g., QUEChERS, SPE)

:

Extract Cleanup
(e.g., dSPE, filtration)

LC-MS/MS or GC-MS Analysis

Quantification
(Ratio of Acephate to Acephate-d6)

Click to download full resolution via product page

Caption: A typical experimental workflow for the quantification of Acephate using Acephate-d6é

as an internal standard.

This method offers high precision and accuracy by correcting for matrix effects and variations in

sample preparation and instrument response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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